Pyrazolo[1,5-a]pyrimidine-3-amidoxime

• IUPAC Name: N'-hydroxypyrazolo[1,5-a]pyrimidine-3-carboximidamide
• InChI: InChI=1S/C7H7N5O/c8-6(11-13)5-4-10-12-3-1-2-9-7(5)12/h1-4,13H,(H2,8,11)
• InChI Key: SSJKBGREYYGLAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=C(C=N2)C(=NO)N)N=C1
• Isomeric SMILES: C1=CN2C(=C(C=N2)/C(=N/O)/N)N=C1
• Molecular Formula: C7H7N5O
• Molecular Weight: 177.16 g/mol

Description

Pyrazolo[1,5-a]pyrimidine-3-amidoxime, also known as PAP, is a heterocyclic organic compound that has been studied for its potential applications in medicinal chemistry and organic synthesis. PAP is an important intermediate in the synthesis of a variety of compounds and is used in the synthesis of drugs, pesticides, and other organic substances. PAP can be synthesized by a variety of methods, including the use of a Grignard reagent, a Lewis acid, and an amine. It can also be synthesized from various precursors, such as anilines, amines, and carboxylic acids.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

• Pyrazolo[1,5-a]pyrimidines (PPs) have gained attention as strategic compounds for optical applications. . Researchers have identified specific PPs (such as 4a–g) with good solid-state emission intensities, comparable to commercial probes like coumarin-153 and rhodamine 6G. These PPs can serve as fluorescent probes and imaging agents in biological studies.

Antitumor Agents

• PP derivatives exhibit promising antitumor activity. . Researchers have explored PP-based compounds as inhibitors of kinases such as B-Raf, KDR, Lck, and Src kinase. These molecules hold potential for targeted cancer treatment.

Enzymatic Inhibition

• PP derivatives have been investigated for their enzymatic inhibitory activity. By modulating the pyrazolo[1,5-a]pyrimidine core, researchers aim to design effective drugs. .

Lipid Droplet Biomarkers

• Recent studies have highlighted the versatility of PP-based compounds. . This dual functionality opens up new avenues for diagnostic and therapeutic applications.

Antimicrobial Properties

• Some pyrazolo[1,5-a]pyrimidines exhibit antibacterial activity. . Further exploration of these properties could lead to novel antimicrobial agents.

Material Science and Photophysical Properties

• PP derivatives have attracted interest in material science due to their significant photophysical properties. . Researchers continue to explore their applications in optoelectronic devices and other functional materials.

Mechanism of Action

Target of Action

Pyrazolo[1,5-a]pyrimidine-3-amidoxime, also known as N’-hydroxypyrazolo[1,5-a]pyrimidine-3-carboximidamide, is a derivative of pyrazolopyrimidines . Pyrazolopyrimidines are known to form the central core of a variety of more complex chemical compounds including some pharmaceuticals and pesticides . .

Mode of Action

It is known that pyrazolopyrimidines, the core structure of this compound, have a wide range of biological and pharmaceutical activities . They are part of several drugs and have been reported to have anticancer activity .

Biochemical Pathways

Pyrazolopyrimidines, the core structure of this compound, are known to affect a variety of biological and pharmacological activities .

Result of Action

Pyrazolopyrimidines, the core structure of this compound, have been reported to have anticancer activity .